Cas no 885274-99-7 (1-[(tert-butoxy)carbonyl]-5-phenylpiperidine-3-carboxylic acid)

• Product Name: 1-[(tert-butoxy)carbonyl]-5-phenylpiperidine-3-carboxylic acid
• CAS No: 885274-99-7
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• MDL: MFCD02179138
• CID: 711199
• PubChem ID: 44784816
• Update Time: 2025-11-02

1-[(tert-butoxy)carbonyl]-5-phenylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butoxycarbonyl)-5-phenylpiperidine-3-carboxylic acid
• 1,3-Piperidinedicarboxylicacid, 5-phenyl-, 1-(1,1-dimethylethyl) ester
• 1-[(2-methylpropan-2-yl)oxycarbonyl]-5-phenylpiperidine-3-carboxylic acid
• 1-tert-Butoxycarbonyl-5-phenylpiperidine-3-carboxylic acid
• 5-PHENYL-PIPERIDINE-1,3-DICARBOXYLIC ACID 1-TERT-BUTYL ESTER,
• N-BOC-5-PHENYL-NIPECOTIC ACID
• N-Boc-5-phenylpiperidine-3-carboxylic acid
• 1-[(tert-butoxy)carbonyl]-5-phenylpiperidine-3-carboxylic acid
• 5-Phenyl-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester
• rac-(3R,5R)-1-[(tert-butoxy)carbonyl]-5-phenylpiperidine-3-carboxylic acid, cis
• AB11033
• BB 0260343
• 1-(tert-butoxycarbonyl)-5-phenylpiperidine-3-carboxylicacid
• 1,3-PIPERIDINEDICARBOXYLIC ACID, 5-PHENYL-, 1-(1,1-DIMETHYLETHYL) ESTER
• MFCD02179138
• CS-0005476
• SCHEMBL156662
• EN300-1071581
• BNUHNLZVJMQDJJ-UHFFFAOYSA-N
• 885274-99-7
• DTXSID70660675
• AS-34242
• 1-(Boc)-5-phenylpiperidine-3-carboxylic acid
• 1-(tert-butoxycarbonyI)-5-phenylpiperidine-3-carboxylic acid
• 5-Phenyl-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester, AldrichCPR
• A862007
• AKOS015969537

• MDL： MFCD02179138
• Inchi： 1S/C17H23NO4/c1-17(2,3)22-16(21)18-10-13(9-14(11-18)15(19)20)12-7-5-4-6-8-12/h4-8,13-14H,9-11H2,1-3H3,(H,19,20)
• InChI Key： BNUHNLZVJMQDJJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(=O)O)CC(C2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 305.16300
• Monoisotopic Mass: 305.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5

Experimental Properties

• Density: 1.169
• Boiling Point: 454.9℃ at 760 mmHg
• Flash Point: 228.899°C
• Refractive Index: 1.54
• PSA: 66.84000
• LogP: 3.04970

1-[(tert-butoxy)carbonyl]-5-phenylpiperidine-3-carboxylic acid Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-[(tert-butoxy)carbonyl]-5-phenylpiperidine-3-carboxylic acid

Comprehensive Overview of 1-[(tert-butoxy)carbonyl]-5-phenylpiperidine-3-carboxylic acid (CAS No. 885274-99-7)

1-[(tert-butoxy)carbonyl]-5-phenylpiperidine-3-carboxylic acid (CAS No. 885274-99-7) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperidine derivatives, which are pivotal in drug discovery due to their structural versatility and biological relevance. The presence of both a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid functional group makes it a valuable intermediate for constructing complex molecules, particularly in peptide coupling and medicinal chemistry applications.

In recent years, the demand for Boc-protected piperidine derivatives like CAS 885274-99-7 has surged, driven by advancements in small-molecule drug development and targeted therapies. Researchers frequently search for "Boc-piperidine synthesis" or "piperidine-3-carboxylic acid applications," reflecting its significance in designing protease inhibitors, receptor modulators, and other bioactive agents. Its phenyl substituent further enhances its utility in creating lipophilic scaffolds, a critical feature for optimizing drug bioavailability.

The compound's CAS number 885274-99-7 is often associated with queries like "how to remove Boc group" or "Boc-piperidine stability," highlighting its role in multi-step synthetic routes. Analytical techniques such as NMR spectroscopy and HPLC purification are commonly employed to characterize this compound, ensuring high purity for research use. Additionally, its compatibility with solid-phase peptide synthesis (SPPS) has made it a staple in combinatorial chemistry libraries.

From an industrial perspective, 1-[(tert-butoxy)carbonyl]-5-phenylpiperidine-3-carboxylic acid aligns with the growing trend of green chemistry and sustainable synthesis. Manufacturers are increasingly adopting catalytic methods to reduce waste, addressing concerns about "eco-friendly Boc protection" and "cost-effective piperidine derivatives." This focus on sustainability resonates with global initiatives to minimize the environmental impact of chemical production.

In summary, CAS 885274-99-7 represents a critical building block in modern organic synthesis, bridging the gap between academic research and industrial applications. Its adaptability to diverse reaction conditions and relevance to drug discovery pipelines ensure its continued prominence in scientific literature and patent filings. For researchers exploring "piperidine-based drug design" or "Boc-protected intermediates," this compound offers a robust foundation for innovation.